![molecular formula C13H10N4O2S2 B7536362 N-[5-(pyridin-4-yl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide](/img/structure/B7536362.png)
N-[5-(pyridin-4-yl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
Overview
Description
N-[5-(pyridin-4-yl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide, also known as PTB or PTB7, is a chemical compound that has been widely studied for its potential applications in the field of medicine. PTB is a small molecule that belongs to the class of thiadiazole derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Photodynamic Therapy for Cancer Treatment : A zinc phthalocyanine substituted with benzenesulfonamide derivative groups, similar in structure to the compound , has been identified as a potential Type II photosensitizer for photodynamic therapy in cancer treatment. This compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are important for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity : Benzenesulfonamide derivatives have shown marked anticancer activity against human colorectal carcinoma (HCT116) and human cervix carcinoma (HeLa) cell lines. These findings suggest the potential of these compounds in developing new anticancer drugs (Karakuş et al., 2018).
Copper(II) Complexes Synthesis : The synthesis and characterization of copper(II) complexes using benzenesulfonamidate, a compound structurally similar to the one , have been conducted. These complexes have potential applications in various chemical properties studies (Hangan et al., 2007).
Carbonic Anhydrase Inhibition : Compounds structurally related to N-[5-(pyridin-4-yl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide have been studied for their inhibition potential against human carbonic anhydrase isoenzymes. While some derivatives showed weak inhibitory potential, they may serve as lead molecules for further development of selective inhibitors (Mishra et al., 2016).
Antimicrobial Activity : N-pyridin-3-yl-benzenesulfonamide, a compound with a similar structure, was synthesized and demonstrated significant antimicrobial activity against various bacterial strains, indicating its potential in antimicrobial applications (Ijuomah, Ike, & Obi, 2022).
properties
IUPAC Name |
N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O2S2/c18-21(19,11-4-2-1-3-5-11)17-13-16-15-12(20-13)10-6-8-14-9-7-10/h1-9H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVAMKLJXSOCNSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=NN=C(S2)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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